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An In-depth Technical Guide to the Physical Properties of 2-Ethylhexanal

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Ethylhexanal liquid. The information is intended for use by researchers, scientists, and

professionals in drug development and other scientific fields who require precise and reliable

data for their work. This document summarizes key quantitative data in tabular form, details the

experimental protocols for their determination, and provides visual workflows for these

methodologies.

Overview of 2-Ethylhexanal
2-Ethylhexanal (CAS No. 123-05-7) is an organic compound with the chemical formula

C₈H₁₆O.[1][2] It is a fatty aldehyde, specifically a derivative of heptane where a formyl group

replaces one of the hydrogens at the third position.[1][3] Structurally, it is a chiral molecule,

though it is typically used as a racemic mixture.[2] This colorless to pale yellow liquid

possesses a characteristic mild, pleasant odor.[1][4]

Industrially, 2-Ethylhexanal is a significant intermediate in the synthesis of various chemicals.

It serves as a precursor to 2-ethylhexanoic acid and 2-ethylhexanol, which are fundamental in

the production of plasticizers.[2] Its applications also extend to the manufacturing of

pharmaceuticals, perfumes, and disinfectants.[1][5]
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The physical properties of 2-Ethylhexanal are summarized in the tables below for ease of

reference and comparison.

Table 1: General and Molar Properties

Property Value Source(s)

Chemical Formula C₈H₁₆O [1][2]

Molecular Weight 128.21 g/mol [1][6]

CAS Number 123-05-7 [1][7]

Appearance Colorless to pale yellow liquid [8][9]

Table 2: Thermal Properties

Property Value Conditions Source(s)

Boiling Point 163 °C @ 760 mm Hg [2][8][10]

55 °C @ 13.5 mm Hg [1][6][8]

Melting Point -76 °C [1][7][10]

< -60 °C [2]

< -100 °C [5][11]

Flash Point 43.89 °C (111.00 °F)
Tag Closed Cup

(TCC)
[8]

44.4 °C [4]

50 °C (122 °F) [5]

Autoignition Temp. 190 °C (374 °F) [1][4]

Table 3: Optical and Density Properties
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Property Value Conditions Source(s)

Density 0.822 g/mL @ 25 °C [1][6]

0.8195 g/mL [7]

Specific Gravity 0.818 - 0.824 @ 25 °C [8]

0.82 @ 20 °C [12]

Refractive Index 1.414 - 1.420 @ 20 °C [8]

1.415 @ 20 °C, nD [1][6]

1.4155 [5][7]

1.416 nD [2][13]

Table 4: Physicochemical Properties
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Property Value Conditions Source(s)

Vapor Pressure 1.8 mmHg @ 20.00 °C [8][12]

2 - 2.8 hPa @ 18.5 - 23.4 °C [1][4]

Viscosity 1.0527 cP @ 25 °C [11]

Surface Tension 47.1 mN/m
@ 730 mg/L and 20.2

°C
[1][4]

27.8571 dyn/cm @ 25 °C [11]

Solubility in Water
455.6 mg/L (Slightly

soluble)
@ 25 °C (est.) [8][10]

0.01 g/L [1]

Solubility (Other) Soluble in alcohol [8]

Miscible in most

organic solvents
[9]

LogP (o/w) 2.796 (est.) [8]

3.07 @ 25 °C [1]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a liquid chemical such as 2-Ethylhexanal.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and common method

involves the use of a balance and a graduated cylinder or a more precise pycnometer (density

bottle).[14][15][16]

Methodology:

Mass Measurement of Empty Container: An empty, clean, and dry measuring cylinder or

pycnometer is placed on a digital balance, and the balance is tared to zero. Its mass (m₁) is
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recorded.[14]

Volume Measurement: A precise volume (V) of 2-Ethylhexanal is added to the measuring

cylinder. For higher accuracy, a pycnometer of a known volume is filled completely.

Mass Measurement of Filled Container: The container with the liquid is weighed again to

determine its mass (m₂).[14]

Calculation: The mass of the liquid (m) is calculated by subtracting the mass of the empty

container from the mass of the filled container (m = m₂ - m₁).

Density Calculation: The density (ρ) is then calculated using the formula: ρ = m / V[14]

Temperature Control: The temperature of the liquid should be recorded as density is

temperature-dependent. For precise measurements, a water bath can be used to maintain a

constant temperature.
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Density Determination Workflow

1. Tare a clean, dry
measuring cylinder on a balance.

2. Add a known volume (V)
of 2-Ethylhexanal.

Add liquid

3. Record the mass (m)
of the liquid.

Weigh

4. Calculate Density
ρ = m / V

Compute

Record Temperature

Note Condition

Click to download full resolution via product page

Caption: Workflow for determining the density of a liquid.

Determination of Refractive Index
The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is commonly measured using a refractometer, such as an Abbe

refractometer.[17]

Methodology:
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Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, often distilled water.

Sample Application: A few drops of 2-Ethylhexanal are placed on the clean, dry prism

surface of the refractometer.

Measurement: The prism is closed, and the light source is activated. The user looks through

the eyepiece and adjusts the controls until the boundary line (the line separating the light and

dark fields) is sharp and centered in the crosshairs.

Reading the Value: The refractive index value is read directly from the instrument's scale.

Temperature Correction: The temperature of the sample is critical and should be recorded.

[17] If the measurement is not performed at the standard temperature (usually 20°C), a

correction factor must be applied. The refractive index generally decreases with increasing

temperature.[17]
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Refractive Index Measurement Workflow

1. Calibrate refractometer
with a standard liquid.

2. Place a few drops of
2-Ethylhexanal on the prism.

Prepare

3. Close prism and
adjust for a sharp boundary line.

Measure

4. Read refractive index
value from the scale.

Read

Record Temperature
and apply correction if needed.

Correct

Click to download full resolution via product page

Caption: Workflow for measuring the refractive index.

Determination of Viscosity
Viscosity measures a fluid's resistance to flow. It can be determined using various types of

viscometers, such as capillary, falling-sphere, or rotational viscometers.[18][19] The Ostwald

viscometer (a type of capillary viscometer) is common for this purpose.[20]

Methodology (Capillary Viscometer):
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Preparation: The viscometer is cleaned, dried, and mounted vertically in a constant-

temperature water bath.

Sample Loading: A precise volume of 2-Ethylhexanal is introduced into the larger bulb of the

viscometer.

Thermal Equilibration: The liquid is allowed to reach thermal equilibrium with the water bath.

Measurement: The liquid is drawn up by suction into the other arm of the viscometer, above

the upper timing mark. The suction is then removed, and the liquid is allowed to flow back

down.

Timing: A stopwatch is used to measure the time (t) it takes for the liquid meniscus to pass

between the upper and lower timing marks.

Calculation: The kinematic viscosity (ν) is calculated using the viscometer constant (C) and

the flow time (t): ν = C × t. The dynamic viscosity (η) can then be found by multiplying the

kinematic viscosity by the density (ρ) of the liquid at that temperature: η = ν × ρ.[21]

Alternatively, a relative measurement can be made using a reference liquid like water.[20]
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Viscosity Measurement (Capillary Method)

1. Load 2-Ethylhexanal into a
capillary viscometer in a water bath.

2. Draw liquid above
the upper timing mark.

Prepare

Maintain Constant Temperature

Control

3. Release and measure flow time (t)
between upper and lower marks.

Measure

4. Calculate Viscosity
η = C × t × ρ

Compute

Click to download full resolution via product page

Caption: Workflow for determining viscosity via capillary viscometry.

Determination of Surface Tension
Surface tension is the tendency of liquid surfaces to shrink into the minimum possible surface

area. Common methods for its measurement include the capillary rise, Du Noüy ring, and drop

weight methods.[22][23]

Methodology (Drop Weight Method):

Apparatus Setup: A burette or a stalagmometer is filled with 2-Ethylhexanal and clamped

vertically.[24][25]

Drop Formation: The liquid is allowed to flow out slowly, forming drops at the tip. The rate

should be slow enough to ensure that each drop detaches under its own weight when the
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gravitational force overcomes the surface tension forces.[24]

Data Collection: A specific number of drops (e.g., 20-30) are collected in a pre-weighed

container.[24][25]

Mass Measurement: The container with the collected drops is weighed, and the mass of the

liquid is determined. The average mass of a single drop (m) is then calculated.

Calculation: The surface tension (γ) can be determined relative to a reference liquid with a

known surface tension (γ_ref) and drop mass (m_ref) using the same tip: γ = γ_ref × (m /

m_ref) This relative method avoids the need to precisely measure the tip radius and apply

complex correction factors.[26]

Surface Tension (Drop Weight Method)

1. Fill a stalagmometer
with 2-Ethylhexanal.

2. Slowly form and collect a
set number of drops (n).

Dispense

3. Weigh the collected drops
and find the average drop mass (m).

Weigh

4. Repeat with a reference
liquid (e.g., water) to find m_ref.

Compare

5. Calculate Surface Tension
γ = γ_ref × (m / m_ref)

Compute
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Caption: Workflow for determining surface tension via the drop weight method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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